4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-(2-methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C24H23N3S/c1-17-10-8-9-15-27(17)23-20-16-21(18-11-4-2-5-12-18)28-24(20)26-22(25-23)19-13-6-3-7-14-19/h2-7,11-14,16-17H,8-10,15H2,1H3
• InChI Key: HFHXTLZXUYVZJC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2=C3C=C(SC3=NC(=N2)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H23N3S
• Molecular Weight: 385.5 g/mol

Description

4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine is a small molecule compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound has shown promising results in preclinical studies as a potential therapeutic agent for various diseases, including cancer and Alzheimer's disease.

Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been reported to inhibit cdk2 . CDK2 (Cyclin-Dependent Kinase 2) is a protein kinase that plays a crucial role in cell cycle regulation .

Mode of Action

Similar compounds have been reported to inhibit cdk2 . Inhibition of CDK2 can lead to cell cycle arrest, thereby preventing the proliferation of cancer cells .

Biochemical Pathways

Cdk2, a potential target of similar compounds, is involved in the cell cycle regulation pathway . Inhibition of CDK2 can disrupt this pathway, leading to cell cycle arrest .

Pharmacokinetics

Similar compounds have been reported to have good oral bioavailability and low clearance , which could suggest favorable pharmacokinetic properties.

Result of Action

Similar compounds have been reported to inhibit the growth of various cell lines . This suggests that 4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine may have potential anticancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine in lab experiments include its potential therapeutic applications in cancer and Alzheimer's disease research. Additionally, it has been shown to be a potent inhibitor of various cellular pathways, making it a useful tool for studying cell signaling pathways. However, the limitations of using this compound in lab experiments include its complex synthesis method, which requires expertise in organic chemistry. Additionally, the compound has not yet been fully characterized, and its mechanism of action is not fully understood.

Future Directions

There are many future directions for research on 4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine. Some potential future directions include further studies on its mechanism of action and its potential therapeutic applications in cancer and Alzheimer's disease research. Additionally, researchers could explore the use of this compound as a tool for studying cell signaling pathways and receptors. Finally, there is potential for the development of new synthetic routes for the compound, which could improve its purity and yield.

Synthesis Methods

The synthesis of 4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine is a multi-step process that involves the reaction of various chemical reagents. The synthesis method is complex and requires expertise in organic chemistry. The detailed synthesis method is beyond the scope of this paper, but it is important to note that the purity and yield of the final product are critical for its scientific research application.

Scientific Research Applications

4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine has shown potential applications in various scientific research fields, including drug development, cancer research, and neuroscience. In drug development, this compound has shown promising results as a potential therapeutic agent for cancer and Alzheimer's disease. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, it has been shown to have neuroprotective effects and improve cognitive function.

Biochemical Analysis

Biochemical Properties

4-(2-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine has been found to interact with various enzymes and proteins. It is known to inhibit protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism . The compound’s interaction with these enzymes can influence biochemical reactions within the cell .

Cellular Effects

The compound’s effects on cells are primarily due to its ability to inhibit protein kinases. By inhibiting these enzymes, this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound’s ability to inhibit protein kinases can lead to alterations in the phosphorylation status of proteins, thereby affecting their activity and the cellular processes they regulate .

Metabolic Pathways

The metabolic pathways that this compound is involved in are yet to be fully determined. Given its known interactions with protein kinases, it could potentially be involved in pathways related to cell growth, differentiation, migration, and metabolism .